Cas no 1250886-09-9 (1-(4-Ethylphenyl)-2-butanol)

• Product Name: 1-(4-Ethylphenyl)-2-butanol
• CAS No: 1250886-09-9
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD16156473
• CID: 5216618
• PubChem ID: 61969437
• Update Time: 2026-03-06

1-(4-Ethylphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethylphenyl)-2-butanol
• 1-(4-ethylphenyl)butan-2-ol
• SB85001

• MDL： MFCD16156473
• Inchi： 1S/C12H18O/c1-3-10-5-7-11(8-6-10)9-12(13)4-2/h5-8,12-13H,3-4,9H2,1-2H3
• InChI Key： GHTNPHWXPOFFAT-UHFFFAOYSA-N
• SMILES： OC(CC)CC1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Additional information on 1-(4-Ethylphenyl)-2-butanol

Comprehensive Overview of 1-(4-Ethylphenyl)-2-butanol (CAS No. 1250886-09-9)

1-(4-Ethylphenyl)-2-butanol, with the CAS number 1250886-09-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes an ethyl-substituted phenyl ring and a butanol side chain. The combination of these functional groups endows 1-(4-Ethylphenyl)-2-butanol with a range of interesting properties and potential applications.

In recent years, the study of 1-(4-Ethylphenyl)-2-butanol has expanded to encompass various aspects, including its synthesis, physicochemical properties, and biological activities. Researchers have been particularly interested in exploring its potential as a precursor for the development of novel pharmaceuticals and its role in various biological systems.

The synthesis of 1-(4-Ethylphenyl)-2-butanol can be achieved through several routes, each with its own advantages and limitations. One common method involves the Grignard reaction, where an ethyl-substituted phenyl magnesium bromide reacts with butyraldehyde to form the desired product. Another approach involves the reduction of 1-(4-ethylphenyl)-2-butanone using a suitable reducing agent such as sodium borohydride or lithium aluminum hydride. These synthetic methods have been optimized to improve yield and purity, making 1-(4-Ethylphenyl)-2-butanol more accessible for further research and application.

The physicochemical properties of 1-(4-Ethylphenyl)-2-butanol are crucial for understanding its behavior in different environments. It is a colorless liquid with a characteristic odor and exhibits good solubility in organic solvents such as ethanol and acetone. Its melting point is around -50°C, and its boiling point is approximately 180°C at atmospheric pressure. The compound's hydroxyl group makes it capable of forming hydrogen bonds, which can influence its interactions with other molecules.

In terms of biological activity, recent studies have shown that 1-(4-Ethylphenyl)-2-butanol exhibits promising anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, research has demonstrated that 1-(4-Ethylphenyl)-2-butanol can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential as a therapeutic agent for inflammatory diseases.

The antioxidant properties of 1-(4-Ethylphenyl)-2-butanol have also been investigated. Studies have shown that it can scavenge free radicals and protect cells from oxidative damage. This is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression. The ability of 1-(4-Ethylphenyl)-2-butanol to mitigate oxidative stress may make it a valuable candidate for the development of neuroprotective agents.

Beyond its direct biological effects, 1-(4-Ethylphenyl)-2-butanol has also been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. For example, researchers have used it as a starting material to synthesize derivatives with improved pharmacological profiles, such as increased potency and reduced side effects. These derivatives have shown promise in preclinical studies for treating various conditions, including cancer and cardiovascular diseases.

The safety profile of 1-(4-Ethylphenyl)-2-butanol

In conclusion, 1-(4-Ethylphenyl)-2-butanol1250886-09-9) is a multifaceted compound with a wide range of potential applications in chemistry and biology. Its unique structure and properties make it an attractive candidate for further research and development, particularly in the areas of anti-inflammatory agents, antioxidants, and drug discovery. As ongoing studies continue to uncover new insights into its behavior and potential uses, the future prospects for this compound appear promising.